Cas no 2138149-93-4 (Sodium [1-(trifluoromethyl)cyclopropyl]methanesulfinate)

• Product Name: Sodium [1-(trifluoromethyl)cyclopropyl]methanesulfinate
• CAS No: 2138149-93-4
• MF: C₅H₆F₃NaO₂S
• MW: 210.149921894073
• CID: 6290187
• PubChem ID: 165864358
• Update Time: 2025-10-22

Sodium [1-(trifluoromethyl)cyclopropyl]methanesulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-724033
• 2138149-93-4
• sodium [1-(trifluoromethyl)cyclopropyl]methanesulfinate
• Sodium [1-(trifluoromethyl)cyclopropyl]methanesulfinate

• Inchi： 1S/C5H7F3O2S.Na/c6-5(7,8)4(1-2-4)3-11(9)10;/h1-3H2,(H,9,10);/q;+1/p-1
• InChI Key： VAYXWANCMZDLSA-UHFFFAOYSA-M
• SMILES： S(CC1(C(F)(F)F)CC1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 209.99382937g/mol
• Monoisotopic Mass: 209.99382937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on Sodium [1-(trifluoromethyl)cyclopropyl]methanesulfinate

Research Briefing on Sodium [1-(trifluoromethyl)cyclopropyl]methanesulfinate (CAS: 2138149-93-4) in Chemical Biology and Pharmaceutical Applications

Sodium [1-(trifluoromethyl)cyclopropyl]methanesulfinate (CAS: 2138149-93-4) is a specialized sulfinate reagent that has garnered significant attention in recent years due to its unique chemical properties and potential applications in medicinal chemistry and drug discovery. This compound, characterized by its trifluoromethylcyclopropyl moiety, serves as a versatile building block for the synthesis of sulfur-containing compounds, particularly in the context of late-stage functionalization and radiolabeling strategies.

Recent studies have highlighted the compound's utility in trifluoromethylthiolation reactions, where it acts as an effective reagent for introducing the SCF3 group into various molecular scaffolds. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its successful application in the synthesis of novel protease inhibitors, showcasing improved metabolic stability compared to non-fluorinated analogs. The electron-withdrawing nature of the trifluoromethyl group, combined with the strain induced by the cyclopropyl ring, contributes to enhanced reactivity in nucleophilic substitution reactions.

In the field of radiopharmaceuticals, researchers at MIT reported in early 2024 on the use of this sulfinate salt as a precursor for the synthesis of [18F]labeled PET tracers. The cyclopropane ring system provides metabolic stability while the sulfinate group allows for efficient radiofluorination, addressing a critical challenge in tracer development. This approach has shown particular promise in the development of neuroimaging agents targeting sigma-1 receptors.

From a synthetic chemistry perspective, mechanistic studies published in ACS Catalysis (2023) have elucidated the compound's behavior in photoredox catalysis systems. The research revealed that the steric constraints imposed by the cyclopropyl ring significantly influence the reaction pathway selectivity, enabling more controlled radical reactions compared to linear analogs. This finding has important implications for the design of new C-S bond forming reactions in complex molecule synthesis.

Safety and handling considerations for this compound have been recently updated in the literature. While generally stable under standard laboratory conditions, special precautions are recommended when handling in aqueous environments due to potential sulfinic acid formation. The compound's hygroscopic nature necessitates storage under inert atmosphere, as emphasized in a 2024 technical bulletin from Sigma-Aldrich.

Looking forward, several pharmaceutical companies have included derivatives of this sulfinate salt in their preclinical pipelines, particularly for infectious disease and oncology targets. Its unique combination of fluorine atoms and strained ring system appears to offer favorable pharmacokinetic properties while maintaining synthetic accessibility. Current research efforts are focusing on expanding its application to bioconjugation chemistry and the development of covalent inhibitors.